Cas no 1312698-35-3 (5-Ethoxy-6-nitrobenzo[d][1,3]dioxole)

• Product Name: 5-Ethoxy-6-nitrobenzo[d][1,3]dioxole
• CAS No: 1312698-35-3
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 5178422
• Update Time: 2025-06-27

5-Ethoxy-6-nitrobenzo[d][1,3]dioxole Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-6-nitrobenzo[d][1,3]dioxole
• 5-Ethoxy-6-nitro-benzo[1,3]dioxole
• 1,3-Benzodioxole, 5-ethoxy-6-nitro-

• Inchi： 1S/C9H9NO5/c1-2-13-7-4-9-8(14-5-15-9)3-6(7)10(11)12/h3-4H,2,5H2,1H3
• InChI Key： WJIVOJPYACGTEX-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=CC1=2)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 1.9
• Topological Polar Surface Area: 73.5

Additional information on 5-Ethoxy-6-nitrobenzo[d][1,3]dioxole

5-Ethoxy-6-Nitrobenzo[d][1,3]Dioxole: A Comprehensive Overview

5-Ethoxy-6-nitrobenzo[d][1,3]dioxole, also known by its CAS number CAS 1312698-35-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology, materials science, and organic synthesis. This compound is a derivative of benzo[d][1,3]dioxole, a heterocyclic aromatic compound with two oxygen atoms in the ring structure. The presence of an ethoxy group at the 5-position and a nitro group at the 6-position imparts unique chemical and physical properties to this molecule, making it a valuable compound for various applications.

The synthesis of 5-Ethoxy-6-nitrobenzo[d][1,3]dioxole typically involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or other cross-coupling methods. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. Researchers have also explored the use of green chemistry principles in the synthesis process, aiming to reduce environmental impact while maintaining product quality.

In terms of applications, 5-Ethoxy-6-nitrobenzo[d][1,3]dioxole has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with specific biological targets, making it a potential candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. For instance, recent studies have demonstrated its ability to modulate certain signaling pathways involved in cell proliferation and apoptosis.

Beyond pharmacology, this compound has also found applications in materials science. Its aromaticity and functional groups make it suitable for use in the development of advanced materials such as organic semiconductors and optoelectronic devices. Researchers have explored its potential as a building block for constructing two-dimensional materials with tailored electronic properties.

The environmental impact of CAS 1312698-35-3 has also been a topic of interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Results indicate that while the compound exhibits moderate stability under standard environmental conditions, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 5-Ethoxy-6-nitrobenzo[d][1,3]dioxole (CAS 1312698-35-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.